Cas no 99803-82-4 (4-Isoxazolecarbonylchloride, 5-ethyl-)

4-Isoxazolecarbonylchloride, 5-ethyl- structure
99803-82-4 structure
Product Name:4-Isoxazolecarbonylchloride, 5-ethyl-
CAS No:99803-82-4
MF:C6H6ClNO2
MW:159.570340633392
CID:797364
PubChem ID:19439804
Update Time:2025-04-19

4-Isoxazolecarbonylchloride, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarbonylchloride, 5-ethyl-
    • 4-Isoxazolecarbonyl chloride, 5-ethyl- (9CI)
    • 5-ethyl-1,2-oxazole-4-carbonyl chloride
    • 5-ethylisoxazole-4-carbonyl chloride
    • SCHEMBL3059989
    • RFXIFHIHWYTKIG-UHFFFAOYSA-N
    • 5-ethyl-4-isoxazolecarboxylic acid chloride
    • DTXSID20598853
    • 99803-82-4
    • Inchi: 1S/C6H6ClNO2/c1-2-5-4(6(7)9)3-8-10-5/h3H,2H2,1H3
    • InChI Key: RFXIFHIHWYTKIG-UHFFFAOYSA-N
    • SMILES: ClC(C1C=NOC=1CC)=O

Computed Properties

  • Exact Mass: 159.0087061g/mol
  • Monoisotopic Mass: 159.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų
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